Cas no 3724-65-0 (Crotonic acid)

Crotonic acid Properties

Names and Identifiers

• Crotonic acid
• Crotonic Acid Anhydride
• 3-Methylacrylic acid
• Trans-2-Butemoic Acid (Crotonic Acid)
• But-2-enoic acid
• 2-Butenoic acid
• ’rotonicacid
• 2-Butensαure
• 3-methyl-acrylicaci
• 3-Methylacrylsαure
• a-butenoicacid
• Acrylic acid, 3-methyl-
• CH3CH=CHCOOH
• crotonic
• +Expand

• MDL： MFCD03002777
• InChIKey： LDHQCZJRKDOVOX-UHFFFAOYSA-N
• Inchi： 1S/C4H6O2/c1-2-3-4(5)6/h2-3H,1H3,(H,5,6)/b3-2+
• SMILES： CC=CC(=O)O

Computed Properties

• Exact Mass: 86.03680
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 86.037
• Heavy Atom Count: 6
• Complexity: 73.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: Not determined
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 0.64710
• PSA: 37.30000
• Refractive Index: 1.4210 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 181 ºC
• Melting Point: 73 ºC
• Vapor Pressure: 0.19 mm Hg ( 20 °C)
• Flash Point: 88 ºC
• FEMA: 3908
• Color/Form: Monoclinic acicular or prismatic crystals
• Solubility: Soluble in water \ ethanol \ acetone, etc
• Density: 1.027

Crotonic acid Security Information

• RTECS：GQ2900000
• WGK Germany：3
• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21/22; R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2823 8/PG 3
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： R21/22;R34
• Signal Word：warning

Crotonic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%